Cas no 2378501-17-6 (Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate
• CAS No: 2378501-17-6
• MF: C₁₄H₂₁BrN₄O₂
• MW: 357.246142148972
• CID: 5853540
• PubChem ID: 145913090
• Update Time: 2025-07-21

Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2378501-17-6
• tert-butyl 3-[(5-bromopyrazin-2-yl)(methyl)amino]pyrrolidine-1-carboxylate
• EN300-7447123
• Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate

• Inchi： 1S/C14H21BrN4O2/c1-14(2,3)21-13(20)19-6-5-10(9-19)18(4)12-8-16-11(15)7-17-12/h7-8,10H,5-6,9H2,1-4H3
• InChI Key： SIEDBLBNJDBMQM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N(C)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 356.08479g/mol
• Monoisotopic Mass: 356.08479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate

Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate (CAS No. 2378501-17-6): A Comprehensive Overview

Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate, identified by its CAS number 2378501-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both pyrrolidine and pyrazine moieties, coupled with functional groups such as a brominated pyrazine ring and an amino-substituted tert-butyl ester, makes this compound a versatile scaffold for medicinal chemistry investigations.

The< strong>pyrrolidine moiety is a common structural motif in biologically active molecules, often found in drugs targeting neurological and cardiovascular diseases. Its cyclic structure can contribute to favorable pharmacokinetic properties, including improved solubility and metabolic stability. In contrast, the< strong>pyrazine ring introduces additional electronic and steric features that can modulate binding interactions with biological targets. The< strong>5-bromopyrazin-2-yl substituent, in particular, enhances the compound's reactivity and allows for further derivatization through cross-coupling reactions, which are widely employed in synthetic organic chemistry.

The< strong>methylamino group attached to the pyrrolidine ring adds another layer of complexity to the molecule. This functionality can serve as a hydrogen bond acceptor or participate in salt formation, influencing the compound's solubility and bioavailability. Additionally, the< strong>tert-butyl ester at the carboxyl position provides a site for further chemical modification, enabling the synthesis of various analogs for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. The unique structural features of< strong>Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate make it a promising candidate for this purpose. Specifically, the< strong>5-bromopyrazin-2-yl moiety can be designed to interact with specific pockets on the target protein, while the< strong>methylamino group can form hydrogen bonds with complementary residues. This dual interaction mode could enhance binding affinity and selectivity.

Recent studies have highlighted the importance of< strong>brominated pyrazines as key building blocks in drug discovery. These compounds exhibit diverse biological activities and can be readily incorporated into complex molecular architectures through transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions between bromopyrazines and aryl halides or boronic acids have been widely used to construct biaryl structures, which are prevalent in many approved drugs. The< strong>Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate molecule leverages this reactivity, offering a platform for generating novel derivatives with tailored properties.

The< strong>tert-butyl ester functionality also serves as a protective group for the carboxylic acid moiety, allowing for selective deprotection under mild acidic or basic conditions. This flexibility is particularly useful in multi-step syntheses where orthogonal protecting group strategies are required. Additionally, the tert-butyl group can enhance lipophilicity, which is often desirable for oral bioavailability.

In terms of synthetic approaches, the preparation of< strong>Tert-butyl 3-[(5-bromopyrazin-2-yl)-methylamino]pyrrolidine-1-carboxylate involves several key steps. Initially, the bromination of a pyrazine derivative yields the< strong>5-bromopyrazin-2-yloxy intermediate. Subsequent nucleophilic substitution with an amine derivative introduces the methylamino group. The final step involves constructing the pyrrolidine ring through intramolecular cyclization or condensation reactions.

The pharmacological potential of this compound has been explored in several preclinical studies. Initial screening assays have indicated activity against various targets, including enzymes and receptors involved in inflammatory and metabolic pathways. For example, derivatives of this scaffold have shown promise as inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis.

The incorporation of< strong>bromopyrazine moieties into drug candidates has also been linked to enhanced binding affinity through π-stacking interactions with aromatic residues in protein targets. This phenomenon is particularly relevant for PPIs, where non-covalent interactions play a critical role in determining binding kinetics and thermodynamics. The structural rigidity provided by the pyrrolidine ring further contributes to stable binding orientations.

Tert-butyl 3-[(5-bromopyazine)-methylamino]pyrrolidine1-carboxylate has been successfully modeled using these techniques, demonstrating its potential as a lead compound for further optimization.

The development of novel synthetic methodologies has also contributed to the growing interest in this class of compounds.< strong>Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have revolutionized organic synthesis by enabling efficient construction of complex carbon-carbon bonds.< br/>These transformations have been applied to generate diverse derivatives of< br/>Tert-butyl 3-[(5-bromopyrazine2-yl)-methylamino]pyrrolidine1-carboxylic acid, expanding their chemical space and pharmacological profiles.< br/> br/> br/> br/> br/> br/> br/> br/> br/> br/> br/> br/> br/> p>< p>< /article>< /response>>